Cas no 1780952-28-4 (2-(Thian-3-yl)cyclopropane-1-carboxylic acid)
1780952-28-4 structure
Product Name:2-(Thian-3-yl)cyclopropane-1-carboxylic acid
CAS No:1780952-28-4
MF:C9H14O2S
MW:186.271261692047
CID:5768260
PubChem ID:105533249
Update Time:2023-12-26
2-(Thian-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1728919
- 1780952-28-4
- 2-(thian-3-yl)cyclopropane-1-carboxylic acid
- 2-(Thian-3-yl)cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C9H14O2S/c10-9(11)8-4-7(8)6-2-1-3-12-5-6/h6-8H,1-5H2,(H,10,11)
- InChI Key: ZOMJUSGBVDIFKT-UHFFFAOYSA-N
- SMILES: S1CCCC(C1)C1CC1C(=O)O
Computed Properties
- Exact Mass: 186.07145086g/mol
- Monoisotopic Mass: 186.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.6Ų
2-(Thian-3-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1728919-0.05g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 0.05g |
$1417.0 | 2023-09-20 | ||
| Enamine | EN300-1728919-0.1g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 0.1g |
$1484.0 | 2023-09-20 | ||
| Enamine | EN300-1728919-0.25g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 0.25g |
$1551.0 | 2023-09-20 | ||
| Enamine | EN300-1728919-0.5g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 0.5g |
$1619.0 | 2023-09-20 | ||
| Enamine | EN300-1728919-1.0g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 1g |
$1686.0 | 2023-06-04 | ||
| Enamine | EN300-1728919-2.5g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 2.5g |
$3304.0 | 2023-09-20 | ||
| Enamine | EN300-1728919-5.0g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 5g |
$4890.0 | 2023-06-04 | ||
| Enamine | EN300-1728919-10.0g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 10g |
$7250.0 | 2023-06-04 | ||
| Enamine | EN300-1728919-1g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 1g |
$1686.0 | 2023-09-20 | ||
| Enamine | EN300-1728919-5g |
2-(thian-3-yl)cyclopropane-1-carboxylic acid |
1780952-28-4 | 5g |
$4890.0 | 2023-09-20 |
2-(Thian-3-yl)cyclopropane-1-carboxylic acid Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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